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Compound of Interest

Compound Name: 1,3-Bis(benzyloxy)-2-propanol

Cat. No.: B023627 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1,3-Bis(benzyloxy)-2-propanol

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,3-Bis(benzyloxy)-2-propanol, also known as 1,3-Di-O-benzylglycerol.[1][2]

The information is tailored for researchers, scientists, and professionals in drug development,

with a focus on quantitative data, experimental methodologies, and visual representations of

key processes. This compound serves as a versatile intermediate in organic synthesis, notably

as a precursor to antiviral agents.[2][3]

Chemical and Physical Data
The fundamental properties of 1,3-Bis(benzyloxy)-2-propanol are summarized in the table

below. These values have been compiled from various chemical suppliers and databases.
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Property Value

CAS Number 6972-79-8[1][3][4][5][6][7][8][9][10]

Molecular Formula C₁₇H₂₀O₃[1][4][5][6][7][9][10][11]

Molecular Weight 272.34 g/mol [1][2][3][4][5][6][7][9][10][11]

Appearance
Colorless to light yellow/orange clear liquid or

oil[1][5][11]

Density 1.103 g/mL at 20 °C[2][3][4][7][11]

Boiling Point 226-227 °C at 3 mmHg[2][3][4][11]

Flash Point >230 °F (>110 °C) - closed cup[2][4][7]

Refractive Index n20/D 1.549[1][2][3][4][7]

Purity >96.0% (GC) or 97%[1][2][5]

Solubility Slightly soluble in Chloroform and Methanol

Storage Temperature Refrigerator (0-10°C)[1][4]

InChI Key ARLSYSVVBAMYKA-UHFFFAOYSA-N[2][5][11]

SMILES OC(COCc1ccccc1)COCc1ccccc1[2][5][11]

Experimental Protocols
Synthesis of 1,3-Bis(benzyloxy)-2-propanol
A common synthetic route to 1,3-Bis(benzyloxy)-2-propanol involves the reaction of benzyl

alcohol with epichlorohydrin under basic conditions.[6]

Materials:

Benzyl alcohol (3.9 mol)

Sodium hydroxide (NaOH) (2.5 mol)

Epichlorohydrin (1.08 mol)
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Water (H₂O)

Toluene

Procedure:

A solution of sodium hydroxide (100 g) in water (200 mL) is prepared and added to benzyl

alcohol (400 g) over a period of 10 minutes.[6]

The resulting mixture is cooled to 25 °C.[6]

Epichlorohydrin (100 g) is then added to the mixture over 30 minutes with rapid and vigorous

stirring.[6]

The reaction is stirred vigorously for an additional 16 hours.[6]

Following the reaction period, the mixture is diluted with 1000 mL of water.[6]

The product is extracted three times with 500 mL portions of toluene.[6]

The combined toluene extracts are washed with 500 mL of water, dried over sodium sulfate

(Na₂SO₄), and evaporated to yield an oil.[6]

The crude product is purified by distillation to yield 1,3-Bis(benzyloxy)-2-propanol.[6]

Visualized Workflows and Applications
The following diagrams illustrate the synthesis pathway and the role of 1,3-Bis(benzyloxy)-2-
propanol as a chemical intermediate.
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Caption: Synthesis workflow for 1,3-Bis(benzyloxy)-2-propanol.
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Caption: Role of 1,3-Bis(benzyloxy)-2-propanol in chemical synthesis.
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Safety and Handling
1,3-Bis(benzyloxy)-2-propanol is a combustible liquid and should be handled with appropriate

safety precautions.[2]

Personal Protective Equipment (PPE): Wear eyeshields, gloves, and a suitable respirator

when handling this chemical.[2][4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, such as a

refrigerator.[4][12]

Handling: Avoid contact with skin and eyes.[12][13][14][15] Ensure adequate ventilation to

prevent inhalation of vapors.[12][13][14]

Transport: It is classified as non-hazardous for all modes of transport.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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